Cas no 1497383-16-0 (1-(cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid)

• Product Name: 1-(cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid
• CAS No: 1497383-16-0
• MF: C₁₂H₂₀O₂S
• MW: 228.351002693176
• CID: 6101598
• PubChem ID: 65140963
• Update Time: 2025-10-30

1-(cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 1-(cyclopentylthio)-3,3-dimethyl-
• 1497383-16-0
• 1-(cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylicacid
• EN300-1122452
• AKOS014474224

• Inchi： 1S/C12H20O2S/c1-11(2)7-12(8-11,10(13)14)15-9-5-3-4-6-9/h9H,3-8H2,1-2H3,(H,13,14)
• InChI Key： HYRMTSZYIIMALM-UHFFFAOYSA-N
• SMILES： C1(SC2CCCC2)(C(O)=O)CC(C)(C)C1

Computed Properties

• Exact Mass: 228.11840105g/mol
• Monoisotopic Mass: 228.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 354.8±25.0 °C(Predicted)
• pka: 3.84±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates

Additional information on 1-(cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid

1-(Cyclopentylsulfanyl)-3,3-Dimethylcyclobutane-1-Carboxylic Acid: An Overview of a Novel Compound

1-(Cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid (CAS No. 1497383-16-0) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug development and material science. This compound is characterized by its cyclopentylsulfanyl group and dimethylcyclobutane core, which confer specific chemical and biological properties that make it an intriguing subject for research.

The cyclopentylsulfanyl group is a key structural feature of this compound, contributing to its stability and reactivity. Sulfur-containing compounds are known for their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The presence of the cyclopentylsulfanyl group in 1-(Cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid suggests that it may exhibit similar biological activities, making it a valuable candidate for further investigation.

The dimethylcyclobutane core is another significant aspect of this compound's structure. Cyclobutanes are four-membered cyclic hydrocarbons that are known for their strained ring structure, which can influence the compound's reactivity and conformational flexibility. The addition of two methyl groups to the cyclobutane ring in 1-(Cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid further enhances its stability and potentially modulates its biological activity.

Recent studies have explored the potential applications of 1-(Cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid in various fields. In medicinal chemistry, this compound has shown promise as a lead molecule for the development of new drugs targeting specific diseases. For instance, preliminary research has indicated that it may have anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders.

In addition to its potential medicinal applications, 1-(Cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid has also been studied for its use in material science. The unique combination of the cyclopentylsulfanyl group and dimethylcyclobutane core makes it a suitable candidate for the development of novel materials with enhanced mechanical and thermal properties. These materials could find applications in industries such as electronics, automotive, and aerospace.

The synthesis of 1-(Cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of cyclopentanethiol with a suitable precursor to form the cyclopentylsulfanyl group, followed by the introduction of the dimethylcyclobutane core through a series of chemical transformations. The final step typically involves carboxylation to form the carboxylic acid functionality.

The physical and chemical properties of 1-(Cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. Its molecular weight is approximately 242.4 g/mol.

Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy have been used to confirm the structure of 1-(Cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid. The NMR spectrum shows distinct signals corresponding to the cyclopentylsulfanyl group and the dimethylcyclobutane core, providing strong evidence for its proposed structure. IR spectroscopy further confirms the presence of functional groups such as the carboxylic acid moiety.

In conclusion, 1-(Cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid (CAS No. 1497383-16-0) is a promising compound with a unique structure that offers potential applications in both medicinal chemistry and material science. Its combination of a cyclopentylsulfanyl group and a dimethylcyclobutane core provides a foundation for further research into its biological activities and material properties. As ongoing studies continue to uncover new insights into this compound's behavior, it is likely to play an increasingly important role in various scientific and industrial fields.